Cas no 202471-31-6 (N-{4-(propan-2-yl)phenylmethyl}hydroxylamine)

• Product Name: N-{4-(propan-2-yl)phenylmethyl}hydroxylamine
• CAS No: 202471-31-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 909383
• PubChem ID: 45096259
• Update Time: 2025-09-24

N-{4-(propan-2-yl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-hydroxy-4-(1-methylethyl)- (9CI)
• N-[(4-propan-2-ylphenyl)methyl]hydroxylamine
• N-{4-(propan-2-yl)phenylmethyl}hydroxylamine
• N-Hydroxy-1-[4-(propan-2-yl)phenyl]methanamine
• N-{[4-(propan-2-yl)phenyl]methyl}hydroxylamine
• 202471-31-6
• AKOS021001849
• EN300-1842452
• DTXSID90667469

• Inchi： 1S/C10H15NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h3-6,8,11-12H,7H2,1-2H3
• InChI Key： DVZBBGKDRBVXKT-UHFFFAOYSA-N
• SMILES： ONCC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{4-(propan-2-yl)phenylmethyl}hydroxylamine

Research Briefing on N-{4-(propan-2-yl)phenylmethyl}hydroxylamine (CAS: 202471-31-6) in Chemical Biology and Pharmaceutical Applications

N-{4-(propan-2-yl)phenylmethyl}hydroxylamine (CAS: 202471-31-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxylamine functional group attached to a substituted phenylmethyl scaffold, has shown potential in various therapeutic and biochemical applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. The unique chemical properties of this compound, including its ability to form stable complexes with transition metals and participate in redox reactions, make it a valuable tool in medicinal chemistry.

One of the key areas of research involving N-{4-(propan-2-yl)phenylmethyl}hydroxylamine is its application in the design of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of selective histone deacetylase (HDAC) inhibitors. The study highlighted the compound's ability to chelate zinc ions in the active site of HDACs, thereby enhancing inhibitory activity. This finding opens new avenues for the development of epigenetic therapies targeting cancer and neurodegenerative diseases.

In addition to its role in enzyme inhibition, recent investigations have explored the potential of N-{4-(propan-2-yl)phenylmethyl}hydroxylamine as a prodrug moiety. Research conducted at several pharmaceutical companies has shown that this compound can be conjugated to various therapeutic agents to improve their pharmacokinetic properties. The hydroxylamine group facilitates controlled release of active drugs through enzymatic or chemical cleavage, while the lipophilic isopropylphenyl moiety enhances membrane permeability. These characteristics make it particularly valuable for the development of orally bioavailable drugs with improved tissue distribution.

The synthetic accessibility of N-{4-(propan-2-yl)phenylmethyl}hydroxylamine has also been a focus of recent methodological studies. A 2024 publication in Organic Letters described an efficient, scalable synthesis route starting from commercially available 4-isopropylbenzaldehyde. The optimized procedure achieved high yields (85-90%) and excellent purity, addressing previous challenges in the preparation of this compound. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Safety and toxicological profiling of N-{4-(propan-2-yl)phenylmethyl}hydroxylamine have been investigated in recent preclinical studies. While the compound shows good stability under physiological conditions, some studies have noted potential oxidative stress effects at higher concentrations. These findings underscore the importance of careful dosage optimization when developing therapeutic applications. Current research is focusing on structural modifications to mitigate these effects while maintaining the compound's beneficial properties.

Looking forward, the versatility of N-{4-(propan-2-yl)phenylmethyl}hydroxylamine suggests numerous potential applications in drug discovery and chemical biology. Ongoing research is exploring its use in targeted drug delivery systems, particularly in combination with nanoparticle technologies. Additionally, its metal-chelating properties are being investigated for applications in diagnostic imaging and as a component of metallopharmaceuticals. As understanding of this compound's biological interactions deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics.